Benzyl 6-amino-5-cyano-2-methyl-4-(2-thienyl)-4H-pyran-3-carboxylate
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Description
Benzyl 6-amino-5-cyano-2-methyl-4-(2-thienyl)-4H-pyran-3-carboxylate is a useful research compound. Its molecular formula is C19H16N2O3S and its molecular weight is 352.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Michael Addition for Synthesis : A study by Bakhouch et al. (2015) detailed the synthesis of 2-amino-4-aryl-4H-1-benzothieno[3,2-b]pyran-3-carboxylates through Michael addition, a method that could potentially apply to similar compounds like Benzyl 6-amino-5-cyano-2-methyl-4-(2-thienyl)-4H-pyran-3-carboxylate. This process involves active methylene compounds and showcases the utility in synthesizing complex organic structures (Bakhouch et al., 2015).
Ionic Liquid as Soluble Support : Fengping Yi and colleagues (2005) developed a microwave-assisted synthesis method using functional ionic liquid as a soluble support for producing methyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylate. This innovative approach indicates the potential for efficient, scalable synthesis of similar compounds (Fengping Yi, Yanqing Peng, G. Song, 2005).
Chemical Properties and Applications
Corrosion Inhibition : Research on pyrazole derivatives, which share functional groups with this compound, has shown potential as corrosion inhibitors for steel in acidic environments. Such compounds could offer insights into the development of new materials with enhanced corrosion resistance (L. Herrag et al., 2007).
Fluorescence Properties : Sahu et al. (2014) explored the fluorescence of thieno[3,2-c]pyrans, which suggests potential applications in optical materials and sensors. The substituent-dependent tunable fluorescence of such compounds highlights the versatility of pyrans in various technological applications (S. N. Sahu et al., 2014).
Catalysis in Synthesis : A green, catalyst-free synthesis of methyl 6-amino-5-cyano-4-aryl-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates in water, as reported by Zonouz et al. (2012), underscores the environmental benefits and efficiency of synthesizing pyran-based compounds. This method aligns with the goals of sustainable chemistry and could be adapted for related molecules (A. M. Zonouz et al., 2012).
Properties
IUPAC Name |
benzyl 6-amino-5-cyano-2-methyl-4-thiophen-2-yl-4H-pyran-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O3S/c1-12-16(19(22)23-11-13-6-3-2-4-7-13)17(15-8-5-9-25-15)14(10-20)18(21)24-12/h2-9,17H,11,21H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTFUQCBXSXHNBW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(O1)N)C#N)C2=CC=CS2)C(=O)OCC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.